Cas no 2137600-93-0 (Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel-)

• Product Name: Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel-
• CAS No: 2137600-93-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5259109
• Update Time: 2025-05-24

Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel-

• Inchi： 1S/C7H13N/c8-5-7-3-1-2-6(7)4-7/h6H,1-5,8H2/t6-,7+/m1/s1
• InChI Key： FQNPNNZQNACGSV-RQJHMYQMSA-N
• SMILES： [C@@]12(CN)[C@@]([H])(C1)CCC2

Additional information on Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel-

Bicyclo[3.1.0]hexane-1-methanamine, (1R,5R)-rel-

The compound Bicyclo[3.1.0]hexane-1-methanamine with CAS No: 2137600-93-0 is a bicyclic amine that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug design and advanced materials development.

Bicyclo[3.1.0]hexane-1-methanamine is characterized by its rigid bicyclic framework, which consists of a six-membered ring fused with a three-membered ring, creating a highly strained and compact structure. This structural feature imparts exceptional stability and reactivity to the molecule, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the role of Bicyclo[3.1.0]hexane-1-methanamine in the development of novel bioactive compounds. Researchers have explored its potential as a scaffold for designing small molecule inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Bicyclo[3.1.0]hexane-1-methanamine has been optimized through various methodologies, including ring-closing metathesis and asymmetric catalysis, enabling efficient access to enantiomerically pure forms of the compound.

In addition to its role in drug discovery, Bicyclo[3.1.0]hexane-1-methanamine has been investigated for its applications in polymer chemistry, where its rigid structure can be utilized to create high-performance polymers with enhanced mechanical properties.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of Bicyclo[3.1.0]hexane-1-methanamine, providing insights into its reactivity and potential for use in electronic materials such as organic semiconductors.

The compound's stereochemistry, specifically the (1R,5R)-rel configuration, plays a crucial role in determining its biological activity and chemical reactivity.

Efforts are ongoing to explore the use of Bicyclo[3.1.0]hexane-1-methanamine in click chemistry reactions, leveraging its strained ring system to facilitate rapid and selective bond formations.

In summary, Bicyclo[3.1.0]hexane-1-methanamine (CAS No: 2137600-93-0) stands as a versatile building block with promising applications across multiple disciplines within chemistry and materials science.